10.1039/C1CC13349G | Enzyme-free colorimetric assay of serum uric acid†

Enzyme-free colorimetric assay of serum uric acid†

Chemical Communications Pub Date: 2011-09-20 DOI: 10.1039/C1CC13349G

Abstract

A nonenzymatic method for the selective detection and quantification of serum uric acid (UA) using 2-thiouracil (2-TU) tailored Au nanoparticles is developed. The H-bonding interaction of UA with functionalized Au nanoparticles brings instantaneous visible color change and paves the way for the visible sensing of UA.

Enzyme-free colorimetric assay of serum uric acid†

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Journal Name：Chemical Communications

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